Cas no 1004193-58-1 (1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• CAS No: 1004193-58-1
• MF: C₁₃H₁₁Cl₂N₃S
• MW: 312.217539072037
• MDL: MFCD04968752
• CID: 3058483
• PubChem ID: 7017393
• Update Time: 2025-04-21

1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichloro-benzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• AKOS B017713
• ART-CHEM-BB B017713
• 1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• AKOS000307559
• 1004193-58-1
• EN300-229249
• STK313267
• 1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• BBL039284
• 1-(2,6-dichlorobenzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• 1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethylpyrazole

• MDL： MFCD04968752
• Inchi： 1S/C13H11Cl2N3S/c1-8-13(16-7-19)9(2)18(17-8)6-10-11(14)4-3-5-12(10)15/h3-5H,6H2,1-2H3
• InChI Key： UWFRWFSXPIFLBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C)=C(C(C)=N1)N=C=S)Cl

Computed Properties

• Exact Mass: 311.0050739Da
• Monoisotopic Mass: 311.0050739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 62.3Ų